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Compound of Interest

Compound Name: Spingerin C-4

Cat. No.: B1575856

Get Quote

Executive Summary
This guide provides a structural and functional analysis of Spinigerin C-4, a truncated analog of

the antimicrobial peptide (AMP) Spinigerin, originally isolated from the termite

Pseudacanthotermes spiniger. While the native peptide consists of 25 amino acids, the C-4

variant (residues 1–21) represents a C-terminally deleted form that retains the critical

amphipathic

-helical core.

This document details the conformational transitions of Spinigerin C-4 from random coil to

-helix in membrane-mimetic environments, its physicochemical profile, and the mechanistic
implications of its helical structure for membrane permeabilization. It serves as a blueprint for
researchers utilizing Spinigerin C-4 as a template for designing novel peptide therapeutics.

Identity & Sequence Analysis
Peptide Classification

Source:Pseudacanthotermes spiniger (Termite)[1]
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Family: Linear, cysteine-free, cationic

-helical AMPs.[2]

Native Sequence (25 AA): H-V-D-K-K-V-A-D-K-V-L-L-L-K-Q-L-R-I-M-R-L-L-T-R-L

Spinigerin C-4 Sequence (1–21): H-V-D-K-K-V-A-D-K-V-L-L-L-K-Q-L-R-I-M-R-L

Modification: Deletion of the C-terminal tetrapeptide (L-T-R-L).

Structural Domains
The biological activity of Spinigerin C-4 is dictated by its ability to adopt a secondary structure

upon membrane binding.

Region Residues
Structural
State
(Aqueous)

Structural
State
(Membrane/TF
E)

Function

N-Terminus 1–3 (H-V-D) Random Coil
Flexible /

Unstructured

Solvent

interaction; initial

electrostatic

approach.

Helical Core 4–21 (K...L) Random Coil
Amphipathic

-Helix

Membrane

insertion; pore

formation.

C-Terminus Deleted N/A N/A

The deletion of

residues 22–25

(L-T-R-L)

removes a

cationic patch

but retains the

core helix.

Secondary Structure: The Alpha-Helical Core[3]
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Conformational Plasticity
Spinigerin C-4 exhibits environment-dependent polymorphism.

Aqueous Buffer: The peptide is unstructured (random coil), characterized by a lack of long-

range order. This prevents aggregation and allows rapid diffusion.

Membrane-Mimetic Environments (TFE, SDS, DPC): Upon interaction with hydrophobic

interfaces or structure-inducing solvents like Trifluoroethanol (TFE), the peptide undergoes a

rapid cooperative transition to an

-helical conformation.

Helical Properties
The core helix (Lys4–Leu21) is the functional engine of the peptide.

Amphipathicity: The helix is imperfectly amphipathic. When plotted on a helical wheel,

hydrophobic residues (Val, Leu, Ile, Met) cluster on one face, while cationic residues (Lys,

Arg) and polar residues (Gln, Asp) cluster on the opposing face.

Hydrophobic Moment (

): The segregation of hydrophobic and hydrophilic residues creates a strong hydrophobic
moment, driving the peptide to partition into the membrane interface parallel to the lipid
bilayer.

Helix Stability: The helix is stabilized by

hydrogen bonds. The high content of Leucine and Valine (strong helix formers) supports this
structure, although the presence of Aspartic Acid (Asp) can introduce minor destabilization or
kinks, often necessary for function.

Visualization: Structural Logic
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Figure 1: The structural logic flow of Spinigerin C-4, illustrating how environmental triggers

convert the primary sequence into a functional amphipathic helix.

Mechanism of Action
The antimicrobial efficacy of Spinigerin C-4 relies on a "Carpet-like" or "Toroidal Pore"

mechanism, distinct from receptor-mediated pathways.

Electrostatic Attraction: The cationic residues (Lys4, Lys5, Lys8, Lys12, Arg15, Arg18) attract

the peptide to the anionic headgroups of bacterial membranes (LPS in Gram-negative;

Teichoic acids in Gram-positive).

Helix Induction: Binding to the lipid interface induces the

-helical fold.

Interfacial Alignment: The amphipathic helix aligns parallel to the membrane surface (carpet

model), burying its hydrophobic face into the lipid tails while keeping the cationic face

exposed to the solvent/headgroups.

Threshold & Disruption: Upon reaching a critical local concentration, the peptides reorient to

insert perpendicularly or disrupt the bilayer curvature, causing transient pores or micellization

(detergent-like effect), leading to cell lysis.

Mechanism Diagram
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Figure 2: Step-wise mechanism of action for Spinigerin C-4, highlighting the critical role of the

alpha-helix in membrane disruption.
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Experimental Protocols
To validate the secondary structure and activity of Spinigerin C-4, the following protocols are

recommended. These are designed to be self-validating systems.

Circular Dichroism (CD) Spectroscopy
Objective: Quantify

-helical content in varying environments.

Reagents:

Peptide stock (1 mM in water).

Trifluoroethanol (TFE) (HPLC grade).

Phosphate buffer (10 mM, pH 7.4).

Protocol:

Prepare samples with fixed peptide concentration (e.g., 20 µM) in increasing TFE

concentrations (0%, 10%, 30%, 50%).

Blank correct using the respective solvent mixture.

Scan from 190 nm to 250 nm at 25°C.

Validation Criteria:

Random Coil: Strong negative band near 200 nm.

Alpha-Helix: Double minima at 208 nm and 222 nm, and a positive maximum near 192

nm.

Calculation: Convert ellipticity (

) to Mean Residue Ellipticity (

) to estimate % helicity.
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Calcein Leakage Assay
Objective: Measure membrane permeabilization efficiency (functional proxy for helix insertion).

Reagents:

Large Unilamellar Vesicles (LUVs) mimicking bacterial membranes (e.g., POPC:POPG

3:1) encapsulating Calcein (self-quenching concentration, 70 mM).

Protocol:

Dilute LUVs in buffer to a final lipid concentration of 10–50 µM.

Measure baseline fluorescence (

) (Ex: 490 nm, Em: 520 nm).

Inject Spinigerin C-4 at varying Peptide-to-Lipid (P/L) ratios.

Monitor fluorescence increase (

) as Calcein leaks and de-quenches.

Add Triton X-100 (0.1%) to determine maximum leakage (

).

Calculation:

Leakage

.

Experimental Workflow Diagram
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Figure 3: Integrated workflow for the synthesis, purification, and characterization of Spinigerin

C-4.

Physicochemical Data Summary
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Property Value / Description Significance

Length 21 Amino Acids
Truncated from 25; retains

core activity.

Net Charge +4 to +5 (pH 7.0)

High cationicity drives initial

attraction to bacterial

membranes.

Hydrophobicity Moderate (~40-50%)
Sufficient for membrane

insertion but soluble in water.

Isoelectric Point (pI) ~10.5 - 11.0
Ensures positive charge at

physiological pH.

Helical Content High in TFE (>50%)
Indicates strong intrinsic

folding propensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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